Cas no 6375-74-2 (2-methyl-5-chlorophenylmercaptoacetic acid)

2-methyl-5-chlorophenylmercaptoacetic acid structure
6375-74-2 structure
Product Name:2-methyl-5-chlorophenylmercaptoacetic acid
CAS No:6375-74-2
MF:C9H9ClO2S
MW:216.684560537338
CID:960844
PubChem ID:22682869
Update Time:2025-04-19

2-methyl-5-chlorophenylmercaptoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-5-chlorophenylmercaptoacetic acid
    • 2-(3-chlorophenyl)sulfanylpropanoic acid
    • AKOS011941173
    • DTXSID601282895
    • 2-[(3-Chlorophenyl)sulfanyl]propanoic acid
    • 2-[(3-Chlorophenyl)thio]propanoic acid
    • 6375-74-2
    • DTXSID50627564
    • 99586-85-3
    • Inchi: 1S/C9H9ClO2S/c1-6(9(11)12)13-8-4-2-3-7(10)5-8/h2-6H,1H3,(H,11,12)
    • InChI Key: NEANWSCIESIEBI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)SC(C(=O)O)C

Computed Properties

  • Exact Mass: 216.00100
  • Monoisotopic Mass: 216.0011784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 62.60000
  • LogP: 2.82510
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